Dysprosium vanadium tetraoxide

• CAS No.: 13550-50-0
• Molecular Formula: DyO4V-5
• Molecular Weight: 277.438
• IUPAC Name: dysprosium(3+);oxygen(2-);vanadium
• InChI: InChI=1S/Dy.4O.V/q+3;4*-2
• InChI Key: AEZTYCCBIJMITO-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[V].[Dy+3]
• Synonyms: dysprosium vanadium tetraoxide

Description

Dysprosium vanadium tetraoxide, also known as this compound, is a useful research compound. Its molecular formula is DyO4V-5 and its molecular weight is 277.438. The purity is usually 95%.
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Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing dysprosium vanadium tetraoxide (DyVO₄) in laboratory settings?

• Methodological Answer : DyVO₄ is typically synthesized via solid-state reactions or sol-gel methods. For solid-state synthesis, stoichiometric mixtures of dysprosium oxide (Dy₂O₃) and vanadium pentoxide (V₂O₅) are calcined at 800–1000°C under controlled atmospheres. Phase purity should be verified using X-ray diffraction (XRD), and reaction kinetics monitored via thermogravimetric analysis (TGA) . For sol-gel synthesis, precursors like ammonium metavanadate and dysprosium nitrate are dissolved in acidic solutions, followed by gelation and annealing. This method allows finer control over crystallite size and morphology .

Q. Which characterization techniques are critical for analyzing DyVO₄’s structural and electronic properties?

• Methodological Answer :

• XRD : To confirm crystallographic phase and lattice parameters.
• Raman Spectroscopy : To identify vibrational modes linked to V–O and Dy–O bonds.
• X-ray Photoelectron Spectroscopy (XPS) : To determine oxidation states of vanadium (e.g., V⁴⁺/V⁵⁺) and dysprosium (Dy³⁺).
• Magnetic Susceptibility Measurements : To study DyVO₄’s paramagnetic or antiferromagnetic behavior at low temperatures (1.8–300 K) .
• UV-Vis-NIR Spectroscopy : To assess optical bandgap and potential applications in photovoltaics .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported magnetic properties of DyVO₄?

• Methodological Answer : Discrepancies in magnetic data (e.g., Néel temperature variations) often arise from differences in synthesis conditions or impurity phases. To address this:

• Controlled Synthesis : Standardize oxygen partial pressure during annealing to minimize vanadium oxide subphases (e.g., V₆O₁₃) .
• High-Resolution Neutron Diffraction : Use to refine magnetic structure models and detect subtle spin interactions.
• Comparative Studies : Replicate prior experiments using identical synthesis parameters and characterization tools to isolate variables .

Q. What computational approaches are suitable for modeling DyVO₄’s electronic structure and catalytic activity?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate band structures, density of states (DOS), and surface energies. Include Hubbard-U corrections for accurate treatment of Dy 4f and V 3d orbitals .
• Molecular Dynamics (MD) : Simulate ion migration pathways in DyVO₄ for battery electrode applications.
• Machine Learning (ML) : Train models on existing experimental data to predict optimal doping strategies for enhancing catalytic performance (e.g., oxygen evolution reactions) .

Q. How should researchers design toxicity studies for DyVO₄, given its rare-earth and vanadium components?

• Methodological Answer :

• In Vitro Assays : Expose human cell lines (e.g., HEK293) to DyVO₄ nanoparticles and measure viability (MTT assay) and oxidative stress markers (ROS detection).
• Environmental Impact : Use ICP-MS to quantify Dy and V leaching into aqueous systems under varying pH conditions .
• Comparative Toxicity : Benchmark against established toxicity data for vanadium pentoxide (V₂O₅) and dysprosium chloride (DyCl₃) to isolate contributions from the DyVO₄ matrix .

Key Challenges and Recommendations

• Synthesis Reproducibility : Variations in Dy³⁺ ionic radius and V⁴⁺/V⁵⁺ redox states necessitate strict atmospheric control (e.g., argon vs. air) during synthesis .
• Data Standardization : Publish raw datasets (XRD, magnetic hysteresis) in open-access repositories to facilitate meta-analyses .
• Safety Protocols : Adopt OSHA guidelines for handling vanadium compounds, including fume hood use and PPE, due to potential respiratory toxicity .